Cas no 102107-42-6 (1,2-Ethanediamine,N1,N1-dimethyl-1,1-diphenyl-)

• Product Name: 1,2-Ethanediamine,N1,N1-dimethyl-1,1-diphenyl-
• CAS No: 102107-42-6
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 170735
• PubChem ID: 3064399
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-dimethyl-1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-dimethyl-1,1-diphenyl-
• N,N-dimethyl-1,1-diphenylethane-1,2-diamine
• beta-(Dimethylamino)-beta-phenylphenethylamine
• DTXSID70144647
• 102107-42-6
• Phenethylamine, beta-(dimethylamino)-beta-phenyl-
• N,N-Dimethyl-N',alpha-diphenylethylenediamine

• Inchi： 1S/C16H20N2/c1-18(2)16(13-17,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,13,17H2,1-2H3
• InChI Key： NZWSARPJMPSIQF-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C1C=CC=CC=1)(C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 240.1628
• Monoisotopic Mass: 240.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.044
• Boiling Point: 326.8°Cat760mmHg
• Flash Point: 142.5°C
• Refractive Index: 1.577
• PSA: 29.26
• LogP: 3.15080